Cas no 881180-23-0 (Aldehydo-D-glucose Phthalazin-1-ylhydrazone)

Aldehydo-D-glucose Phthalazin-1-ylhydrazone is a specialized carbohydrate derivative formed by the condensation of aldehydo-D-glucose with phthalazin-1-ylhydrazine. This compound is of interest in synthetic and analytical chemistry due to its potential as a versatile intermediate for the preparation of heterocyclic systems or as a reagent for carbohydrate detection and characterization. The presence of the phthalazin-1-ylhydrazone moiety enhances its reactivity, making it suitable for applications in chemoselective transformations or as a scaffold for bioactive molecule development. Its well-defined structure and stability under controlled conditions further support its utility in research-focused environments, particularly in studies involving sugar-based hydrazone chemistry.

Aldehydo-D-glucose Phthalazin-1-ylhydrazone structure

881180-23-0 structure

Product Name:Aldehydo-D-glucose Phthalazin-1-ylhydrazone

CAS No:881180-23-0

MF:C₁₄H₁₈N₄O₅

MW:322.316523075104

CID:1064467

PubChem ID:12900840

Update Time:2025-06-07

Aldehydo-D-glucose Phthalazin-1-ylhydrazone Chemical and Physical Properties

Names and Identifiers

- Aldehydo-D-glucose Phthalazin-1-ylhydrazone
- (6E)-6-(phthalazin-1-ylhydrazinylidene)hexane-1,2,3,4,5-pentol
- (6E)-6-[2-(Phthalazin-1-yl)hydrazinylidene]hexane-1,2,3,4,5-pentol (non-preferred name)
- 881180-23-0
- DTXSID30512560
- Inchi： 1S/C14H18N4O5/c19-7-11(21)13(23)12(22)10(20)6-16-18-14-9-4-2-1-3-8(9)5-15-17-14/h1-6,10-13,19-23H,7H2,(H,17,18)/b16-6+
- InChI Key： PPCQJKUJOONNDF-OMCISZLKSA-N
- SMILES： OC(C(CO)O)C(C(/C=N/NC1=C2C=CC=CC2=CN=N1)O)O

Computed Properties

Exact Mass: 322.12800
Monoisotopic Mass: 322.12771969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 151Å²

Experimental Properties

Melting Point: 170-1720C
PSA: 151.32000
LogP: -1.46360

Aldehydo-D-glucose Phthalazin-1-ylhydrazone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A514600-10mg	Aldehydo-D-glucose Phthalazin-1-ylhydrazone	881180-23-0	10mg	$ 173.00	2023-09-09
TRC	A514600-100mg	Aldehydo-D-glucose Phthalazin-1-ylhydrazone	881180-23-0	100mg	$ 1357.00	2023-09-09
Biosynth	MA07176-2 mg	Aldehydo-D-glucose phthalazin-1-yl hydrazone	881180-23-0	2mg	$103.16	2023-01-04
Biosynth	MA07176-5 mg	Aldehydo-D-glucose phthalazin-1-yl hydrazone	881180-23-0	5mg	$194.05	2023-01-04
Biosynth	MA07176-10 mg	Aldehydo-D-glucose phthalazin-1-yl hydrazone	881180-23-0	10mg	$303.30	2023-01-04